BE“GHE Foundational & Exploratory

Check Availability & Pricing

(S)-(+)-2-methoxypropanol material safety data
sheet (MSDS) information

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (S)-(+)-2-methoxypropanol

Cat. No.: B039319

An In-depth Technical Guide on the Material Safety of (S)-(+)-2-Methoxypropanol

This guide provides comprehensive safety and technical information regarding (S)-(+)-2-
methoxypropanol (CAS No. 116422-39-0), intended for researchers, scientists, and
professionals in drug development. The information is compiled from various safety data sheets
to ensure a thorough understanding of the substance's properties and associated hazards.

Substance Identification

(S)-(+)-2-Methoxypropanol is a chiral chemical compound. It is crucial to distinguish it from its

isomers, such as 1-methoxy-2-propanol, as their toxicological and physical properties can
differ.
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Identifier

Value

Chemical Name

(S)-(+)-2-Methoxypropanol

Synonyms

(2S)-2-methoxypropan-1-ol[1]

CAS Number

116422-39-0[2][3]

Molecular Formula

C4H1002[1][3]

Molecular Weight

90.12 g/mol [1][3]

Physical State

Liquid[2]

Appearance

Colorless|[2]

Hazard Identification and Classification

This chemical is classified as hazardous under the 2012 OSHA Hazard Communication
Standard (29 CFR 1910.1200).[2] It is a flammable liquid and vapor.[2]

GHS Classification Summary

Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids Category 3
vapor[1][2]
Label Elements
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Element Details
Pictogram &
Signal Word Warning[2]

Hazard Statements

Flammable liquid and vapor.[2]

Precautionary Statements

Prevention: Keep away from heat, sparks, open
flames, and hot surfaces. — No smoking. Keep
container tightly closed. Ground/bond container
and receiving equipment. Use explosion-proof
electrical/ventilating/lighting equipment. Use
only non-sparking tools. Take precautionary
measures against static discharge. Wear
protective gloves/protective clothing/eye
protection/face protection. Response: IF ON
SKIN (or hair): Take off immediately all
contaminated clothing. Rinse skin with
water/shower. In case of fire: Use CO2, dry
chemical, or foam for extinction. Storage: Store
in a well-ventilated place. Keep cool. Disposal:
Dispose of contents/container to an approved

waste disposal plant.[2]

Note: Some related methoxypropanol isomers, such as 2-methoxypropanol (CAS 1589-47-5),

carry additional hazard classifications including serious eye damage, skin irritation, respiratory
irritation, and may damage an unborn child (Repr. 1B, H360D).[4][5][6] While not specified for

the (S)-(+) enantiomer, caution is advised.

Physicochemical Properties

The quantitative physical and chemical properties of (S)-(+)-2-methoxypropanol are

summarized below.
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Property Value Source
Density 0.938 g/cm? [2]
Boiling Point 130.0 £ 0.0 °C at 760 mmHg [3]
Melting Point -84.2 °C [3]
Flash Point 33°C/91.4°F [2]
Vapor Pressure 4.4 + 0.5 mmHg at 25°C [3]
LogP (Octanol/Water Partition 045 3]

Coefficient)

Toxicological Information

There is no acute toxicity information available for this specific product, (S)-(+)-2-
methoxypropanol.[2] However, symptoms of overexposure to similar compounds may include
headache, dizziness, tiredness, nausea, and vomiting.[2]

For the related compound 2-methoxypropanol, developmental toxicity is a primary concern.[7]
[8] It has been shown to be teratogenic in rats and rabbits.[8] The main metabolite, 2-
methoxypropionic acid, is believed to be responsible for this developmental toxicity.[8]

Effect

Observation

Acute Toxicity

No data available for the product.

Skin Corrosion/Irritation

May cause irritation.[9]

Serious Eye Damage/Irritation

May cause mild irritation.[9]

STOT - Single Exposure

May cause respiratory irritation. High
concentrations can lead to central nervous

system depression.[9]

Reproductive Toxicity

The related compound 2-methoxypropanol
(CAS 1589-47-5) is classified as potentially
damaging to the unborn child.[4][5]
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Safe Handling and Experimental Protocols

Adherence to strict safety protocols is mandatory when handling (S)-(+)-2-methoxypropanol.

Engineering Controls

e Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[2]
» Use explosion-proof electrical, ventilating, and lighting equipment to prevent ignition.

o Ensure safety showers and eyewash stations are readily accessible.

Personal Protective Equipment (PPE)

» Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles conforming
to OSHA's 29 CFR 1910.133 or European Standard EN166.[2]

» Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat.
Check gloves for leak-tightness before use.[10]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA approved respirator.

Handling Protocol

e Read and understand the SDS thoroughly before use.

» Ensure all ignition sources (sparks, open flames, hot surfaces) are eliminated from the
handling area.

e Ground and bond containers and receiving equipment during transfers to prevent static
discharge.

» Use only non-sparking tools.[2]
» Avoid contact with skin, eyes, and clothing. Do not ingest or inhale.[2]

o Keep the container tightly closed when not in use.[2]
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Storage Protocol

Store in a cool, dry, and well-ventilated place away from heat and ignition sources.

Keep containers tightly closed.[2]

Store away from incompatible materials, such as strong oxidizing agents.[2]

Emergency Procedures
First-Aid Measures

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[2]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Remove all
contaminated clothing. If skin irritation persists, call a physician.[2]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention if symptoms occur.[2]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce
vomiting. Seek medical attention.[2][10]

Accidental Release (Spill) Protocol

Isolate and Ventilate: Immediately remove all sources of ignition.[9] Isolate the hazard area
and deny entry to unprotected personnel.[9] Ensure adequate ventilation.

Containment: Use non-combustible absorbent material like sand, earth, or vermiculite to
soak up the spill.[4][9] Prevent the spill from entering drains or waterways.[4][10]

Cleanup: Use spark-proof tools for collection.[2] Collect the absorbent material and spilled
chemical into a suitable, closed, and labeled container for disposal.[4]

Decontamination: Wash the spill area with water.[9]

Reporting: Report the spill to the relevant environmental health and safety authority.
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Visualized Workflow

The following diagram illustrates the standard workflow for safely handling (S)-(+)-2-

methoxypropanol in a laboratory setting.

Caption: Workflow for the safe laboratory handling of (S)-(+)-2-methoxypropanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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